Cas no 2228523-57-5 (1-(1-bromopropan-2-yl)-2,3-dimethylbenzene)

• Product Name: 1-(1-bromopropan-2-yl)-2,3-dimethylbenzene
• CAS No: 2228523-57-5
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• CID: 6406521
• PubChem ID: 165789927
• Update Time: 2025-11-06

1-(1-bromopropan-2-yl)-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-2,3-dimethylbenzene
• 2228523-57-5
• EN300-1924827

• Inchi： 1S/C11H15Br/c1-8-5-4-6-11(10(8)3)9(2)7-12/h4-6,9H,7H2,1-3H3
• InChI Key： ZIORFMBQNYYNSJ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 226.03571g/mol
• Monoisotopic Mass: 226.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromopropan-2-yl)-2,3-dimethylbenzene

Introduction to 1-(1-bromopropan-2-yl)-2,3-dimethylbenzene (CAS No. 2228523-57-5)

1-(1-bromopropan-2-yl)-2,3-dimethylbenzene, also known by its CAS registry number CAS No. 2228523-57-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated propanol group attached to a dimethyl-substituted benzene ring. The combination of these functional groups makes it an interesting subject for both academic research and industrial applications.

The synthesis of 1-(1-bromopropan-2-yl)-2,3-dimethylbenzene typically involves multi-step organic reactions, often starting from benzene derivatives and incorporating brominated alkyl groups through substitution or addition mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

In terms of chemical properties, 1-(1-bromopropan-2-yl)-2,3-dimethylbenzene exhibits a high degree of stability under normal conditions, thanks to the electron-withdrawing effects of the bromine atom and the steric protection provided by the methyl groups on the aromatic ring. However, it can undergo various transformations under specific reaction conditions, such as nucleophilic substitution or elimination reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1-(1-bromopropan-2-yl)-2,3-dimethylbenzene in drug discovery programs targeting specific biological pathways. For instance, researchers have explored its ability to modulate enzyme activity or serve as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. These findings underscore its importance in modern medicinal chemistry.

Beyond pharmaceutical applications, this compound has found utility in materials science as well. Its unique structure allows it to act as a building block for advanced polymers or functional materials with tailored properties. For example, it has been used in the development of novel polymeric adhesives with enhanced thermal stability and mechanical strength.

In conclusion, 1-(1-bromopropan-2-yl)-2,3-dimethylbenzene (CAS No. 2228523-57-5) stands out as a critical compound in contemporary chemistry due to its versatile structure and wide-ranging applications. Ongoing research continues to uncover new opportunities for its use across diverse industries, ensuring its relevance in both academic and industrial settings for years to come.